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Compound of Interest

Compound Name: BR46

Cat. No.: B1192331

An In-Depth Technical Guide to Basic Red 46

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Red 46 is a cationic azo dye widely utilized in the textile industry for dyeing acrylic fibers.
[1] Beyond its industrial applications, it has garnered interest in research for its fluorescent
properties and potential use in biological staining. This guide provides a comprehensive
overview of the chemical structure, properties, and analytical methodologies related to Basic
Red 46, consolidating available data for scientific and research applications.

Chemical Structure and Identification

Basic Red 46 is a monoazo dye characterized by a triazole ring and a tertiary amine. Its
cationic nature is due to the quaternized triazolium group.

IUPAC Name: 5-[(E)-{4-[Benzyl(methyl)amino]phenyl}diazenyl]-1,4-dimethyl-1H-1,2,4-triazol-4-
ium bromide[2]

Chemical Formula: CisH21BrNe[1]
Molecular Weight: 401.31 g/mol [1]
CAS Number: 12221-69-1[1]

SMILES: CN1C(=--INVALID-LINK--C)N=NC2=CC=C(C=C2)N(C)CC3=CC=CC=C3.[Br-]
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Below is a diagram representing the logical workflow for the identification and characterization
of Basic Red 46.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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